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Compound of Interest

Compound Name: GFB-12811

Cat. No.: B10831968 Get Quote

For Immediate Use by Laboratory Professionals

This document provides critical safety and logistical guidance for the proper handling and

disposal of GFB-12811, a highly selective inhibitor of Cyclin-Dependent Kinase 5 (CDK5). As a

potent and biologically active compound intended for research use only, adherence to these

procedures is paramount for ensuring personnel safety, maintaining a compliant laboratory

environment, and protecting the ecosystem. This guide is intended for researchers, scientists,

and drug development professionals.

Given that a specific Safety Data Sheet (SDS) for GFB-12811 is not publicly available, the

following procedures are based on established best practices for the disposal of potent, small

molecule kinase inhibitors. All waste containing GFB-12811 must be treated as hazardous

chemical waste.

Compound Data Presentation
For ease of reference, the key chemical and biological information for GFB-12811 is

summarized in the table below.
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Identifier Value Reference

Product Name GFB-12811

CAS Number 2775311-17-4

Molecular Formula C22H23F4N5O

Molecular Weight 449.44 g/mol

Biological Target
Cyclin-Dependent Kinase 5

(CDK5)
[1][2]

Reported IC₅₀ 2.3 nM [1]

Storage (Powder) 2 years at -20°C

Storage (in DMSO)
2 weeks at 4°C, 6 months at

-80°C

Experimental Protocols for Safe Disposal
The following protocols provide detailed methodologies for the safe disposal of GFB-12811 in

its various forms within a laboratory setting.

1. Personal Protective Equipment (PPE)

Before initiating any disposal procedures, ensure that all appropriate personal protective

equipment is worn. This includes, but is not limited to:

Gloves: Nitrile or other chemical-resistant gloves.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat must be worn and buttoned.

Respiratory Protection: When handling the solid compound outside of a certified chemical

fume hood, a properly fitted respirator (e.g., N95 or higher) is recommended to prevent

inhalation of fine particles.

2. Waste Segregation and Container Management
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Proper segregation of chemical waste is crucial to prevent hazardous reactions and ensure

compliant disposal.

Waste Container: All GFB-12811 waste must be collected in a designated, leak-proof, and

clearly labeled hazardous waste container. The container should be made of a material

compatible with the waste being collected (e.g., polyethylene for solutions).

Labeling: The container must be labeled with "Hazardous Waste," the full chemical name

"GFB-12811," and the CAS number "2775311-17-4." The accumulation start date should

also be clearly marked.

Segregation: Do not mix GFB-12811 waste with other waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) department. It should

be kept separate from incompatible chemicals.

3. Disposal of Solid GFB-12811

Unused/Expired Compound: Place the original vial containing the solid compound into the

designated hazardous waste container.

Contaminated Labware: Any items that have come into direct contact with solid GFB-12811,

such as weighing paper, spatulas, and contaminated gloves, must be disposed of in the solid

hazardous waste container.

4. Disposal of GFB-12811 Solutions

Aqueous and Solvent-Based Solutions: Collect all solutions containing GFB-12811 in a

designated liquid hazardous waste container.

Do Not Pour Down the Drain: Under no circumstances should solutions containing GFB-
12811 be poured down the sink.

Contaminated Labware: Pipette tips, serological pipettes, and any other disposable labware

used to handle GFB-12811 solutions should be placed in the solid hazardous waste

container.

5. Decontamination Procedures
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Work Surfaces: Decontaminate any surfaces that may have come into contact with GFB-
12811. A recommended procedure is to wipe the surface with a solvent such as 70%

ethanol, followed by a thorough cleaning with a suitable laboratory detergent.

Cleaning Materials: All wipes, paper towels, and other materials used for decontamination

must be disposed of as solid hazardous waste.

6. Spill Management

In the event of a spill:

Alert Personnel: Immediately notify others in the vicinity.

Evacuate (if necessary): For large spills or if the substance is aerosolized, evacuate the

immediate area.

Consult EHS: Contact your institution's EHS department for guidance on cleanup

procedures.

Small Spills: For minor spills, if you are trained and have the appropriate spill kit, you may

proceed with cleanup. Use an absorbent material to contain the spill, and then

decontaminate the area as described above. All cleanup materials must be disposed of as

hazardous waste.

Mandatory Visualizations
GFB-12811 Disposal Workflow

The following diagram illustrates the step-by-step process for the safe disposal of GFB-12811
waste.
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Caption: Workflow for the safe disposal of GFB-12811.

CDK5 Signaling and Inhibition Logic

This diagram illustrates the intended biological action of GFB-12811, providing context for its

potency and the need for careful handling.
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Caption: Logical diagram of CDK5 inhibition by GFB-12811.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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